N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C19H18N2O2S2/c1-12-17(13-4-8-15(23-2)9-5-13)20-19(25-12)21-18(22)14-6-10-16(24-3)11-7-14/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: MWHLAFSVMCUHQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)SC)C3=CC=C(C=C3)OC
• Molecular Formula: C19H18N2O2S2
• Molecular Weight: 370.5 g/mol

Description

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(methylthio)benzamide, also known as MTTB, is a synthetic compound that belongs to the thiazole family. It has been widely studied for its potential applications in scientific research, particularly in the field of cancer research.

Scientific Research Applications

1. Leukotriene D4 Antagonists and Inhibitors

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(methylthio)benzamide and its analogs have been explored for their potential as leukotriene D4 (LTD4) antagonists and 5-lipoxygenase inhibitors. These compounds show inhibitory activity against leukotriene-induced bronchospasm in vivo, indicating their potential application in respiratory conditions like asthma (Musser et al., 1987).

2. Photodecomposition and Spectroscopic Observation

Research has been conducted on the photodecomposition of 4-methoxyphenyl azide and 4-methylthiophenyl azide, which are closely related to N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(methylthio)benzamide. These studies are significant for understanding the behavior of these compounds under light exposure, which is crucial for their practical applications in chemical and pharmaceutical industries (Inui et al., 2013).

3. Development of Antidiabetic Agents

Some derivatives of N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(methylthio)benzamide have been investigated for their antidiabetic properties. A compound identified as 5-[(2,4-dioxothiazolidin-5-yl)methyl]-2-methoxy-N-[[4-(trifluorome thyl)-phenyl]methyl]benzamide, also known as KRP-297, has been recognized as a promising candidate for the treatment of diabetes mellitus (Nomura et al., 1999).

4. Nematocidal Activities

Recent studies have explored the nematocidal activities of novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups, closely related to N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(methylthio)benzamide. These compounds have shown effectiveness against Bursaphelenchus xylophilus, indicating their potential as lead compounds in the development of new nematicides (Liu et al., 2022).